Cas no 57000-13-2 (1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-[(phenylmethyl)amino]-)

• Product Name: 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-[(phenylmethyl)amino]-
• CAS No: 57000-13-2
• MF: C₁₄H₁₅N₅O₂
• MW: 285.301202058792
• CID: 368863
• PubChem ID: 100382
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,9-dihydro-1,3-dimethyl-8-[(phenylmethyl)amino]-
• 8-(benzylamino)-1,3-dimethyl-7H-purine-2,6-dione
• 8-Benzylaminotheophylline
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-8-((phenylmethyl)amino)-
• 3,7-Dihydro-1,3-dimethyl-8-((phenylmethyl)amino)-1H-purine-2,6-dione
• 8-(benzylamino)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 8-(Benzylamino)theophylline
• 8-< (phenylmethyl)amino> theophylline
• 8-Be
• 8-benzylamino-1,3-dimethyl-3,7(9)-dihydro-purine-2,6-dione
• 8-benzylamino-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• BRN 0309350
• ChemDiv2_000695
• NSC293946
• EU-0073660
• Oprea1_603806
• DTXSID40205613
• Oprea1_456132
• NSC-293946
• HMS1370P13
• Theophylline, 8-benzylamino-
• SR-01000452382
• SR-01000452382-1
• CCG-108040
• NSC 293946
• AKOS001626183
• 57000-13-2
• SCHEMBL10369640
• FEUMMCAKDXMNOR-UHFFFAOYSA-N

• Inchi： 1S/C14H15N5O2/c1-18-11-10(12(20)19(2)14(18)21)16-13(17-11)15-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H2,15,16,17)
• InChI Key： FEUMMCAKDXMNOR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(NCC3C=CC=CC=3)N2)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 285.12275
• Monoisotopic Mass: 285.122575
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• XLogP3: 1.4

Experimental Properties

• Density: 1.404
• Boiling Point: 539.3°Cat760mmHg
• Flash Point: 280°C
• Refractive Index: 1.685
• PSA: 81.33
• LogP: 0.64540